Cas no 1115880-05-1 (2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1115880-05-1
• MF: C₂₁H₂₀N₄OS
• MW: 376.474702835083
• CID: 5389918
• Update Time: 2025-10-29

2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5H-pyrimido[5,4-b]indol-4-ylsulfanyl)-N-(2,4,6-trimethylphenyl)acetamide
• 2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C21H20N4OS/c1-12-8-13(2)18(14(3)9-12)25-17(26)10-27-21-20-19(22-11-23-21)15-6-4-5-7-16(15)24-20/h4-9,11,24H,10H2,1-3H3,(H,25,26)
• InChI Key： CZTMFLPMPRKIJB-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1=C2C(=NC=N1)C1=C(N2)C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

Recent Advances in the Study of 2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide (CAS: 1115880-05-1)

The compound 2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide (CAS: 1115880-05-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a pyrimidoindole core with a thioether linkage to an acetamide group, has attracted significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in various disease models.

Structural analysis reveals that the pyrimido[5,4-b]indole scaffold of 1115880-05-1 provides a rigid planar structure that facilitates interactions with biological targets, particularly protein kinases and DNA-binding proteins. The presence of the 2,4,6-trimethylphenyl group contributes to enhanced lipophilicity and membrane permeability, while the thioether linkage offers potential for redox-sensitive drug release mechanisms. These structural characteristics make this compound particularly interesting for targeted drug development.

Recent pharmacological investigations have demonstrated that 1115880-05-1 exhibits potent inhibitory activity against several cancer-related kinases, including CDK2 and GSK-3β, with IC50 values in the low micromolar range. In vitro studies using various cancer cell lines have shown promising antiproliferative effects, particularly in breast and colon cancer models. The compound appears to induce cell cycle arrest at the G2/M phase and promotes apoptosis through both intrinsic and extrinsic pathways, as evidenced by caspase activation and mitochondrial membrane potential changes.

Significant progress has been made in understanding the structure-activity relationships (SAR) of 1115880-05-1 derivatives. Systematic modifications of the pyrimidoindole core, thioether linkage, and acetamide moiety have yielded analogs with improved potency and selectivity. Particularly noteworthy is the finding that electron-withdrawing substituents on the indole nitrogen enhance kinase inhibition, while modifications to the trimethylphenyl group can significantly alter cellular uptake and tissue distribution patterns.

Recent pharmacokinetic studies in rodent models have provided valuable insights into the ADME (absorption, distribution, metabolism, and excretion) profile of 1115880-05-1. The compound demonstrates good oral bioavailability (approximately 65% in rats) and favorable tissue distribution, with particularly high accumulation in tumor tissues. Metabolism studies indicate that the thioether linkage is susceptible to oxidation, forming the corresponding sulfoxide and sulfone metabolites, which retain some biological activity but with altered pharmacokinetic properties.

Current research efforts are focusing on developing 1115880-05-1 as a potential therapeutic agent for oncology applications. Combination studies with standard chemotherapeutic agents have shown synergistic effects in preclinical models, suggesting potential for use in combination therapies. Additionally, researchers are exploring the compound's utility in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders, based on its kinase inhibition profile and neuroprotective effects observed in preliminary studies.

Despite these promising developments, challenges remain in the clinical translation of 1115880-05-1. Issues such as metabolic stability, potential drug-drug interactions, and optimal formulation strategies require further investigation. Ongoing structure optimization efforts aim to address these challenges while maintaining or enhancing the compound's therapeutic efficacy. The development of prodrug strategies and targeted delivery systems represents another active area of research for this compound class.

In conclusion, 2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide (1115880-05-1) represents an exciting chemical scaffold with significant potential for drug development. The growing body of research on this compound and its derivatives continues to reveal new insights into its biological activities and therapeutic applications. As research progresses, this compound may serve as a valuable tool for understanding disease mechanisms and as a lead structure for the development of novel therapeutic agents.